Cas no 1022508-48-0 (1-methyl-3-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-3-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 1022508-48-0
• CID: 4676947
• PubChem ID: 812116
• Update Time: 2025-06-26

1-methyl-3-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carboxylic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-methyl-3-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carboxylic acid

1-Methyl-3-(1-Methyl-1H-Pyrrol-2-Yl)-1H-Pyrazole-5-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1022508-48-0, known as 1-methyl-3-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring system with a pyrrole substituent and a carboxylic acid group. The pyrazole core, a five-membered aromatic heterocycle containing two nitrogen atoms, is a common structural motif in many bioactive compounds, making this molecule particularly interesting for drug discovery and development.

Recent studies have highlighted the potential of 1-methyl-3-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carboxylic acid as a promising candidate in the development of novel therapeutic agents. Its structure allows for a wide range of functional group modifications, enabling researchers to explore its activity in various biological systems. For instance, the carboxylic acid group at the 5-position of the pyrazole ring can be converted into an ester or amide, enhancing its bioavailability and pharmacokinetic properties. This versatility has made it a valuable starting material for medicinal chemists aiming to design molecules with specific biological activities.

The synthesis of 1-methyl-3-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyrrole derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production. For example, the use of transition metal catalysts has facilitated the formation of the pyrazole ring through cyclization reactions, ensuring high yields and purity of the final product.

In terms of biological activity, this compound has shown potential as an anti-inflammatory agent. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 1-methyl-3-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carboxylic acid could be developed into a novel class of anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapies.

Furthermore, this compound has exhibited promising antioxidant properties, which are critical for protecting cells from oxidative stress-induced damage. The presence of electron-rich heterocyclic rings in its structure contributes to its ability to scavenge free radicals, making it a potential candidate for applications in neurodegenerative diseases and age-related disorders. Recent research has also explored its role as a modulator of cellular signaling pathways, particularly those involving nuclear factor-kappa B (NF-kB), which plays a central role in immune responses and inflammation.

The environmental impact of 1-methyl-3-(1-methyl-1H-pyrrol-2-Yl)-1H-Pyrazole-Carboxylic Acid has also been a topic of interest. Studies have shown that it degrades relatively quickly under aerobic conditions, minimizing its persistence in aquatic environments. However, further research is needed to fully understand its ecological effects and ensure sustainable practices during its production and use.

In conclusion, CAS No. 1022508480, or 1-methyl3(1methylpyrrol)pyrazolecarboxylic acid, represents a significant advancement in organic chemistry with broad implications for drug development and therapeutic applications. Its unique structure, coupled with recent breakthroughs in synthesis and biological activity studies, positions it as a key molecule for future research and innovation.